5-Methyl-4-[[4-(6-thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]methyl]-1,2-oxazole

• IUPAC Name: 5-methyl-4-[[4-(6-thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]methyl]-1,2-oxazole
• InChI: InChI=1S/C17H19N5OS/c1-13-14(11-18-23-13)12-21-6-8-22(9-7-21)17-5-4-15(19-20-17)16-3-2-10-24-16/h2-5,10-11H,6-9,12H2,1H3
• InChI Key: DSSSPHWPBASUFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)CN2CCN(CC2)C3=NN=C(C=C3)C4=CC=CS4
• Molecular Formula: C17H19N5OS
• Molecular Weight: 341.4 g/mol

Description

The compound “5-Methyl-4-[[4-(6-thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]methyl]-1,2-oxazole” is a complex organic molecule that contains several functional groups, including a thiophene ring, a pyridazine ring, a piperazine ring, and an oxazole ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It likely has a rigid, planar structure due to the presence of the aromatic rings (thiophene, pyridazine, and oxazole). The piperazine ring could introduce some flexibility into the molecule.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the various functional groups present. For instance, the thiophene and pyridazine rings might undergo electrophilic aromatic substitution reactions. The piperazine ring could potentially be alkylated.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of multiple aromatic rings would likely make the compound relatively non-polar and insoluble in water.

Future Directions

The compound could be of interest for further study, given the biological activity of similar compounds. Potential areas of research could include exploring its synthesis, studying its reactivity, and testing its biological activity.